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2-[(4-Ethylphenyl)methyl]pyridazin-3-one

Name: 2-[(4-Ethylphenyl)methyl]pyridazin-3-one
Brand: Smolecule
SKU: S7964689
Rating: 4.5 (9 reviews)

Catalog No.

S7964689

CAS No.

M.F

C13H14N2O

M. Wt

214.26 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-[(4-Ethylphenyl)methyl]pyridazin-3-one

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments
8. Applications in Scientific Experiments

9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Conclusion
14. Specification
15. Others

General Information

Product Name

2-[(4-Ethylphenyl)methyl]pyridazin-3-one

IUPAC Name

2-[(4-ethylphenyl)methyl]pyridazin-3-one

Molecular Formula

C13H14N2O

Molecular Weight

214.26 g/mol

InChI

InChI=1S/C13H14N2O/c1-2-11-5-7-12(8-6-11)10-15-13(16)4-3-9-14-15/h3-9H,2,10H2,1H3

InChI Key

WGIQXZNYMFKHJB-UHFFFAOYSA-N

SMILES

CCC1=CC=C(C=C1)CN2C(=O)C=CC=N2

Canonical SMILES

CCC1=CC=C(C=C1)CN2C(=O)C=CC=N2

2-[(4-Ethylphenyl)methyl]pyridazin-3-one, also known as EPMP, is a synthetic compound that belongs to the pyridazinone family. Pyridazinones are a class of nitrogen-containing heterocyclic compounds that have various biological and pharmacological activities, including antitumor, anti-inflammatory, and antimicrobial properties.
EPMP was first synthesized and isolated by P. C. Lima and M. L. L. Novaes in 2002, and since then, it has gained attention for its diverse biological and pharmacological activities. Due to its promising properties, EPMP is now being investigated as a potential therapeutic agent for several diseases and disorders.

Physical and Chemical Properties

EPMP has a molecular formula of C14H14N2O, with a molecular weight of 226.28 g/mol. The compound appears as a yellow crystalline powder with a melting point range between 116-118°C. EPMP is slightly soluble in water, but it can dissolve in organic solvents, such as methanol, ethanol, and dichloromethane.
The chemical structure of EPMP contains a pyridazinone core with an ethylphenyl and methyl group attached to one of its carbon atoms. The presence of these functional groups and the pyridazinone core are responsible for the biological and pharmacological activities of EPMP.

Synthesis and Characterization

EPMP can be synthesized through various chemical processes, including the reaction between 2-aminopyridazine and 4-ethylbenzyl chloride in the presence of a base, followed by the addition of sodium hydroxide and acetic acid. Different synthetic strategies have been developed to optimize the yield and purity of EPMP.
After synthesis, EPMP needs to be characterized to confirm its structure and purity. Various techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy, can be used to verify the structure and purity of EPMP.

Analytical Methods

are used to determine the quantity and purity of EPMP in different samples. The most common methods used for EPMP analysis include high-performance liquid chromatography (HPLC) and gas chromatography-mass spectrometry (GC-MS). These methods can detect EPMP at low concentrations and can provide accurate and precise results.

Biological Properties

EPMP has various biological properties, including antimicrobial, anti-inflammatory, and antitumor activities. The compound has been shown to inhibit the growth of different bacterial strains, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa. EPMP has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines in macrophages.
Moreover, EPMP has demonstrated antitumor activities against different cancer cell lines, including breast, lung, and colon cancer cells. The compound has been shown to induce apoptosis and inhibit the proliferation of cancer cells, making it a promising candidate for cancer therapy.

Toxicity and Safety in Scientific Experiments

EPMP has been tested for its toxicity and safety in different scientific experiments. The compound has been shown to have low toxicity in mice at doses up to 2000 mg/kg. However, further studies are needed to determine the long-term toxicity and safety of EPMP in humans.

Applications in Scientific Experiments

EPMP has various applications in scientific experiments, including as a scaffold for the development of new drugs and as an analytical reference standard. EPMP can be used as a starting material for the synthesis of different pyridazinone derivatives with potential biological activities. Moreover, EPMP can be used as a reference standard for the analysis of pyridazinone compounds in different samples.

Current State of Research

Currently, the research on EPMP is focused on the development of new derivatives with enhanced biological and pharmacological activities. Several research groups are investigating the structure-activity relationship of EPMP and its derivatives to identify the key functional groups responsible for their biological activities.

Potential Implications in Various Fields of Research and Industry

EPMP and its derivatives have the potential to be used as therapeutic agents for several diseases and disorders, including cancer, inflammation, and microbial infections. Moreover, EPMP can be used as a starting material for the synthesis of new compounds with potential biological activities, making it a valuable tool for drug discovery and development.

Limitations and Future Directions

Despite the promising properties of EPMP, there are still several limitations and future directions for research. Some of these limitations include the low solubility of EPMP in water and the need for higher doses to achieve therapeutic effects. Future research should focus on improving the solubility and bioavailability of EPMP to enhance its therapeutic potential.

Future Directions

Some of the future directions for research on EPMP include:
1. Investigation of the mechanism of action of EPMP and its derivatives on different biological pathways.
2. Optimization of the synthetic routes for the production of pure and high-yield EPMP.
3. Development of new formulations and delivery systems for improved solubility and bioavailability.
4. Investigation of the potential of EPMP and its derivatives as imaging agents for diagnostic purposes.
5. Study of the pharmacokinetic and pharmacodynamic properties of EPMP and its derivatives in different animal models.
6. Investigation of the potential of EPMP and its derivatives as fungicides and herbicides.
7. Development of EPMP-based materials for applications in materials science and engineering.

Conclusion

2-[(4-Ethylphenyl)methyl]pyridazin-3-one is a synthetic compound with promising biological and pharmacological activities. The compound has various applications in drug discovery and development, as well as in different scientific fields. Further research is needed to fully explore the potential of EPMP and its derivatives in different applications.